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Compound of Interest

Compound Name: Fmoc-Glu-OH-15N

CAS No.: 287484-34-8

Cat. No.: B1591443

Get Quote

A precise understanding of the molecular architecture and physicochemical characteristics of

Fmoc-L-glutamic acid-15N is paramount for its effective application.

Chemical Structure
Fmoc-L-glutamic acid-15N is an isotopically labeled amino acid derivative. Its structure is

composed of three essential components:

L-Glutamic Acid Backbone: The naturally occurring amino acid, which plays numerous roles

in biochemistry.

Nitrogen-15 (¹⁵N) Isotope: A stable, non-radioactive isotope of nitrogen strategically

positioned at the alpha-amino group. This isotope serves as a distinct marker for analytical

detection.

Fluorenylmethyloxycarbonyl (Fmoc) Group: A base-labile protecting group attached to the

¹⁵N-labeled alpha-amino group, essential for controlled peptide synthesis.

Caption: Molecular structure of Fmoc-L-glutamic acid-15N.
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Physicochemical Data
The following table summarizes key quantitative data for Fmoc-L-glutamic acid-15N, providing

a quick reference for experimental planning.

Property Value

Molecular Formula C₂₀H₁₉¹⁵NO₆

Molecular Weight 384.37 g/mol

Appearance White to off-white crystalline powder

Purity (by HPLC) ≥98%

Isotopic Enrichment ≥98 atom % ¹⁵N

Synthesis and Quality Assurance: A Self-Validating
Protocol
The synthesis of high-purity Fmoc-L-glutamic acid-15N is a multi-step process that demands

precision and rigorous quality control. The primary synthetic route involves the reaction of ¹⁵N-

labeled L-glutamic acid with an Fmoc-donating reagent.

Experimental Protocol: Synthesis
Reaction Setup: ¹⁵N-L-glutamic acid is dissolved in an aqueous solution of sodium

carbonate. The basic environment deprotonates the alpha-amino group, enhancing its

nucleophilicity.

Fmocylation: A solution of 9-fluorenylmethyl succinimidyl carbonate (Fmoc-OSu) in an

organic solvent like dioxane is added dropwise to the reaction mixture. The activated Fmoc

group readily reacts with the ¹⁵N-amino group. The progress of this reaction is monitored by

thin-layer chromatography (TLC).

Precipitation and Isolation: Upon completion, the reaction mixture is acidified with a dilute

acid, such as hydrochloric acid. This protonates the carboxyl groups, causing the Fmoc-L-
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glutamic acid-15N to precipitate out of the aqueous solution. The solid product is then

collected by filtration.

Purification: The crude product is washed with cold water to remove residual salts and then

purified by recrystallization from a suitable solvent system, typically a mixture of ethyl acetate

and hexanes.

Drying: The purified product is dried under vacuum to remove all traces of solvent.

Quality Control and Characterization
A battery of analytical techniques is employed to ensure the identity, purity, and isotopic

enrichment of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

covalent structure of the molecule. ¹⁵N NMR is performed to verify the incorporation and

determine the enrichment of the ¹⁵N isotope.

Mass Spectrometry (MS): High-resolution mass spectrometry provides an accurate mass

measurement, confirming the elemental composition and the presence of the ¹⁵N isotope.

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the

final compound, ensuring it meets the stringent requirements for research applications.
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Caption: Workflow for the synthesis and quality control of Fmoc-L-glutamic acid-¹⁵N.

Key Applications in Scientific Research
The unique properties of Fmoc-L-glutamic acid-15N make it an indispensable tool in several

areas of research and development.

Solid-Phase Peptide Synthesis (SPPS)
The most prominent application of Fmoc-L-glutamic acid-15N is in the synthesis of isotopically

labeled peptides. The Fmoc protecting group allows for the stepwise and controlled assembly

of amino acids on a solid support. The ¹⁵N label is carried into the final peptide, which can then

be used in a variety of downstream applications.

Experimental Workflow for SPPS Incorporation:

Deprotection: The Fmoc group on the resin-bound N-terminal amino acid is removed using a

solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF).

Activation: The carboxylic acid of Fmoc-L-glutamic acid-15N is activated using a coupling

reagent such as HBTU or HATU in the presence of a non-nucleophilic base like

diisopropylethylamine (DIPEA).

Coupling: The activated Fmoc-L-glutamic acid-15N is added to the resin, where it reacts with

the newly exposed N-terminal amine, forming a peptide bond.

Washing: The resin is thoroughly washed to remove any unreacted reagents and

byproducts.

Iteration: This cycle of deprotection, activation, and coupling is repeated for each subsequent

amino acid in the desired peptide sequence.
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Caption: The iterative cycle of solid-phase peptide synthesis.

NMR-Based Structural Biology
The incorporation of ¹⁵N-labeled amino acids into proteins is a cornerstone of modern structural

biology. The ¹⁵N nucleus is NMR-active and allows for the acquisition of multidimensional NMR

spectra, such as the ¹H-¹⁵N HSQC, which provides a unique signal for each amino acid residue
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in the protein. This enables the determination of high-resolution three-dimensional structures

and the study of protein dynamics.

Quantitative Mass Spectrometry and Proteomics
In the field of proteomics, peptides labeled with stable isotopes are used as internal standards

for the accurate quantification of proteins in complex biological samples. By spiking a known

amount of a ¹⁵N-labeled peptide synthesized with Fmoc-L-glutamic acid-15N into a sample, the

abundance of the corresponding endogenous, unlabeled peptide can be precisely determined

by comparing their respective signal intensities in the mass spectrometer.

Metabolic Labeling Studies
¹⁵N-labeled amino acids are valuable tracers for studying metabolic pathways. After removal of

the Fmoc group, ¹⁵N-L-glutamic acid can be introduced into cell culture or administered to

organisms. By tracking the incorporation of the ¹⁵N label into other metabolites using NMR or

mass spectrometry, researchers can elucidate metabolic fluxes and map the flow of nitrogen

through various biochemical pathways.

Conclusion
Fmoc-L-glutamic acid-15N stands as a testament to the power of isotopic labeling in modern

scientific research. Its dual functionality as a protected amino acid for peptide synthesis and a

carrier of a stable isotope label provides a versatile platform for a wide array of experimental

approaches. From elucidating protein structures to quantifying protein expression and tracing

metabolic pathways, this reagent continues to be a cornerstone of innovation in both basic

research and drug development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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